Cas no 177477-78-0 (1-ethyl-2-methyl-1H-Benzimidazol-4-ol)

1-ethyl-2-methyl-1H-Benzimidazol-4-ol structure
177477-78-0 structure
Product Name:1-ethyl-2-methyl-1H-Benzimidazol-4-ol
CAS No:177477-78-0
MF:C10H12N2O
MW:176.215082168579
CID:112623
PubChem ID:10821161
Update Time:2025-04-18

1-ethyl-2-methyl-1H-Benzimidazol-4-ol Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-2-methyl-1H-Benzimidazol-4-ol
    • 1H-Benzimidazol-4-ol,1-ethyl-2-methyl-
    • 1H-Benzimidazol-4-ol,1-ethyl-2-methyl-(9CI)
    • 177477-78-0
    • 1H-Benzimidazol-4-ol, 1-ethyl-2-methyl-
    • SCHEMBL7978785
    • 1-ethyl-2-methylbenzimidazol-4-ol
    • 1-ethyl-4-hydroxy-2-methyl-1H-benzimidazole
    • MJNIKMQPZZGUAH-UHFFFAOYSA-N
    • 1-Ethyl-2-methyl-1H-benzo[d]imidazol-4-ol
    • Inchi: 1S/C10H12N2O/c1-3-12-7(2)11-10-8(12)5-4-6-9(10)13/h4-6,13H,3H2,1-2H3
    • InChI Key: MJNIKMQPZZGUAH-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC2=C1N=C(C)N2CC

Computed Properties

  • Exact Mass: 176.094963011g/mol
  • Monoisotopic Mass: 176.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38Ų
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